![molecular formula C21H31N3O B294892 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide](/img/structure/B294892.png)
3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized in various ways, and its mechanism of action and physiological effects have been investigated. In
Mechanism of Action
The mechanism of action of 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes play a role in inflammation and tumor growth, and inhibition of these enzymes may lead to therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects. This compound has been shown to inhibit the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to have antitumor effects by inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory and antitumor properties, making it a promising candidate for drug development. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide. One direction is to investigate its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its mechanism of action and identify other enzymes that it may inhibit. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in vivo.
Conclusion:
In conclusion, this compound is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized in various ways, and its mechanism of action and physiological effects have been investigated. While there are limitations to using this compound in lab experiments, its potential therapeutic benefits make it a promising candidate for drug development. Further research is needed to fully understand the mechanism of action and identify other potential therapeutic applications.
Synthesis Methods
3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide can be synthesized in various ways. One of the most common methods is the reaction of 3,5-di-tert-butylbenzoyl chloride with 3-(1H-imidazol-1-yl)propylamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound.
Scientific Research Applications
3,5-di-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]benzamide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antitumor, and antifungal properties. This compound has also been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C21H31N3O |
---|---|
Molecular Weight |
341.5 g/mol |
IUPAC Name |
3,5-ditert-butyl-N-(3-imidazol-1-ylpropyl)benzamide |
InChI |
InChI=1S/C21H31N3O/c1-20(2,3)17-12-16(13-18(14-17)21(4,5)6)19(25)23-8-7-10-24-11-9-22-15-24/h9,11-15H,7-8,10H2,1-6H3,(H,23,25) |
InChI Key |
NNEUZEKZBBBZPG-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)NCCCN2C=CN=C2)C(C)(C)C |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)NCCCN2C=CN=C2)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.